
An In-depth Technical Guide to the Safe
Handling of Ethyl 3-benzoylacrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B082413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 3-
benzoylacrylate (CAS No. 17450-56-5), a chemical intermediate utilized in various research

and development applications. Due to its hazardous properties, strict adherence to safety

protocols is imperative to ensure the well-being of laboratory personnel and the integrity of

research.

Hazard Identification and Classification
Ethyl 3-benzoylacrylate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound presents the following

hazards:

Skin Irritation (Category 2): Causes skin irritation upon direct contact.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3]

Acute Dermal Toxicity (Category 3): Toxic in contact with skin.[4]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]
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Skin Sensitization (Category 1): May cause an allergic skin reaction.[4][5]

Some sources also indicate potential for serious eye damage and long-term adverse effects on

aquatic life.[3][5]

GHS Hazard Statements: H315, H319, H335[1][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 3-benzoylacrylate is provided

in the table below. This data is essential for understanding its behavior under various laboratory

conditions.

Property Value Reference

CAS Number 17450-56-5 [1][4][6]

Molecular Formula C₁₂H₁₂O₃ [3]

Molecular Weight 204.22 g/mol [6]

Appearance Liquid [6]

Boiling Point 184-185 °C / 25 mmHg [6][7]

Density 1.112 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.543 [6][7]

Flash Point 113 °C (235.4 °F) - closed cup [6][7]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks.

3.1. Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][4]

Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment.[1][3]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[5]

3.2. Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store locked up.[1][3]

Store apart from incompatible materials and foodstuff containers.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl 3-
benzoylacrylate:
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PPE Type Specifications Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Skin Protection

Protective gloves (inspected

prior to use) and impervious

clothing. The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

[1][3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter cartridge

(e.g., type ABEK (EN14387)).

[3][7]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

5.1. First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.

[1][3]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

or a rash occurs, get medical

help.

[1][3][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1][3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][3]

5.2. Accidental Release Measures:

Ensure adequate ventilation and evacuate personnel to safe areas.[3][4]

Wear appropriate personal protective equipment.[3][4]

Prevent the product from entering drains.[3]
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Contain the spill using an inert absorbent material (e.g., sand, earth).[3][4]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[3]

5.3. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1][3]

Experimental Protocols & Workflows
While specific experimental protocols for the safety assessment of Ethyl 3-benzoylacrylate
are not publicly available, the following diagrams illustrate a generalized workflow for chemical

hazard evaluation and a logical flow for ensuring laboratory safety.
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Chemical Hazard Evaluation Workflow

Literature Review &
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Caption: Generalized workflow for chemical hazard evaluation.
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Laboratory Safety & Handling Protocol

Risk Assessment

Implementation of Controls Safe Chemical Handling
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Caption: Logical flow for safe laboratory handling of hazardous chemicals.
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Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[1] Do not allow the product to enter drains or waterways.[3] Contaminated packaging should

be treated as the product itself.

Disclaimer: This document is intended as a guide and is not exhaustive. Researchers should

always consult the most current Safety Data Sheet (SDS) provided by the supplier before

handling Ethyl 3-benzoylacrylate and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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